Benzyl 4-(oxetan-3-yl)piperazine-1-carboxylate
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Overview
Description
“Benzyl 4-(oxetan-3-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C15H20N2O3 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C(OCC1=CC=CC=C1)N2CCN(CC2)C3COC3
. This string represents the structure of the molecule in a linear format, where each character or set of characters represents an atom or a bond. Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of approximately 276.34 g/mol .Scientific Research Applications
Synthesis and Bioavailability Enhancement
A study focused on enhancing the bioavailability of anti-tuberculosis agents by synthesizing new analogues, including modifications to the benzyl group on the piperazine ring. These modifications retained strong anti-tuberculosis activity and, in some cases, resulted in superior activity, increased absorption, and extended serum half-life, indicating the potential for improved therapeutic profiles in drug development (Rajendra Tangallapally et al., 2006).
Metabolic Pathway Elucidation
Another study investigated the metabolic pathways of a novel antidepressant, identifying the enzymes involved in its oxidative metabolism. This research contributes to understanding the pharmacokinetics and potential interactions of new drugs, aiding in the development of safer and more effective treatments (Mette G. Hvenegaard et al., 2012).
Molecular Structure and Interaction Analysis
Research on the crystal structure of related compounds, such as 4-[(4-Methylpiperazin-1-yl) Methyl]benzoic Acid Dihydrochloride Hemihydrate, provides insights into molecular conformations, interactions, and hydrogen bonding patterns. These findings are crucial for drug design, allowing for the prediction of compound stability, solubility, and reactivity (J. Jasinski et al., 2009).
Antimicrobial Agent Development
A study on the synthesis of 1-ethyl/benzyl-6-fluoro-7-(substituted piperazin-1-yl)1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives demonstrated significant antibacterial and weak antifungal activities. Such research highlights the potential of piperazine derivatives in developing new antimicrobial agents, addressing the growing issue of antibiotic resistance (Natesh Rameshkumar et al., 2003).
Safety and Hazards
properties
IUPAC Name |
benzyl 4-(oxetan-3-yl)piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c18-15(20-10-13-4-2-1-3-5-13)17-8-6-16(7-9-17)14-11-19-12-14/h1-5,14H,6-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJDWVTGQLRWGKY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2COC2)C(=O)OCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.